Cas no 2229687-39-0 (4-Methylpenta-2,4-dien-1-amine)

• Product Name: 4-Methylpenta-2,4-dien-1-amine
• CAS No: 2229687-39-0
• MF: C₆H₁₁N
• MW: 97.1582415103912
• CID: 5778312
• PubChem ID: 145039385
• Update Time: 2025-10-31

4-Methylpenta-2,4-dien-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-methylpenta-2,4-dien-1-amine
• EN300-1808771
• 2229687-39-0
• 4-Methylpenta-2,4-dien-1-amine

• Inchi： 1S/C6H11N/c1-6(2)4-3-5-7/h3-4H,1,5,7H2,2H3/b4-3+
• InChI Key： UDZNNZHEOPGIDA-ONEGZZNKSA-N
• SMILES： NC/C=C/C(=C)C

Computed Properties

• Exact Mass: 97.089149355g/mol
• Monoisotopic Mass: 97.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 82.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Additional information on 4-Methylpenta-2,4-dien-1-amine

4-Methylpenta-2,4-dien-1-amine (CAS No. 2229687-39-0): An Overview of Its Structure, Properties, and Applications

4-Methylpenta-2,4-dien-1-amine (CAS No. 2229687-39-0) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its distinct chemical structure, which includes a conjugated diene system and a primary amine functional group. The conjugated diene system imparts unique electronic and physical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4-Methylpenta-2,4-dien-1-amine is C₆H₁₁N, and its molecular weight is approximately 93.15 g/mol. The compound can be synthesized through various methods, including the Wittig reaction and the Horner-Wadsworth-Emmons reaction. These synthetic routes allow for the precise control of the stereochemistry and regiochemistry of the final product, which is crucial for its application in pharmaceuticals and other advanced materials.

Recent research has focused on the potential biological activities of 4-Methylpenta-2,4-dien-1-amine. Studies have shown that this compound exhibits significant antioxidant properties, which could be beneficial in the development of new therapeutic agents for oxidative stress-related diseases. Additionally, preliminary investigations into its anti-inflammatory effects have yielded promising results, suggesting that it may have potential as a lead compound for the development of new anti-inflammatory drugs.

In the field of materials science, 4-Methylpenta-2,4-dien-1-amine has been explored for its use in the synthesis of advanced polymers and copolymers. The presence of the conjugated diene system allows for efficient polymerization reactions, leading to materials with tailored mechanical and thermal properties. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices.

The physical properties of 4-Methylpenta-2,4-dien-1-amine are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 100°C at atmospheric pressure. Its solubility in common organic solvents such as ethanol and acetone makes it easy to handle in laboratory settings. However, care should be taken to store it away from strong oxidizing agents and acidic environments to prevent degradation.

Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy are commonly used to characterize 4-Methylpenta-2,4-dien-1-amine. The NMR spectrum typically shows distinct signals for the methyl groups and the double bonds, while the IR spectrum provides information about the presence of functional groups such as the primary amine and the conjugated diene system.

In terms of safety and handling, while 4-Methylpenta-2,4-dien-1-amine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn at all times, and any spills or exposures should be addressed promptly according to established procedures.

The future prospects for 4-Methylpenta-2,4-dien-1-amine are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its properties and behavior deepens, it is likely that we will see increased interest from both academic researchers and industry professionals in exploring its full potential.

In conclusion, 4-Methylpenta-2,4-dien-1-amine (CAS No. 2229687-39-0) is a fascinating compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further investigation in fields such as pharmaceuticals and materials science. As research progresses, we can expect to see new developments that harness the full capabilities of this intriguing molecule.